N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide

• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H25N3O4S/c1-23-14-10-13(11-15(12-14)24-2)19-18(26)21-7-5-20(6-8-21)17(22)16-4-3-9-25-16/h10-12,16H,3-9H2,1-2H3,(H,19,26)
• InChI Key: AZAPBKJOEMZEBY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)OC

Description

N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and biochemistry.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and biochemistry. N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has been shown to have an affinity for serotonin receptors, particularly 5-HT1A and 5-HT2C receptors. This has led to studies investigating the potential use of N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide in the treatment of anxiety, depression, and other psychiatric disorders.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide acts as a partial agonist at 5-HT1A and 5-HT2C receptors. This results in the modulation of serotonin signaling in the brain, leading to changes in mood, behavior, and physiological processes. N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has also been shown to have an effect on dopamine signaling, which may contribute to its psychoactive effects.
Biochemical and physiological effects
N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has been shown to increase locomotor activity, induce hyperthermia, and produce changes in sleep patterns. N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has also been shown to have an effect on feeding behavior, with some studies suggesting that it may reduce food intake.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide in lab experiments is that it has a well-characterized mechanism of action, which allows for more targeted investigations of its effects. However, N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide has also been shown to have a range of psychoactive effects, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide. One area of interest is the potential therapeutic applications of N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide in the treatment of psychiatric disorders, particularly anxiety and depression. Another area of interest is the development of more selective agonists for 5-HT1A and 5-HT2C receptors, which may have fewer side effects than N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide, particularly in relation to feeding behavior and sleep patterns.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide involves the reaction of 3,5-dimethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with tetrahydrofuran-2-carboxylic acid to yield the corresponding acid anhydride. The acid anhydride is then reacted with piperazine and thiourea to form N-(3,5-dimethoxyphenyl)-4-(tetrahydrofuran-2-ylcarbonyl)piperazine-1-carbothioamide.